Cas no 2166780-86-3 (4-chloro-2-(4-methyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 4-chloro-2-(4-methyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde
• CAS No: 2166780-86-3
• MF: C₈H₆ClN₃OS
• MW: 227.670738697052
• CID: 5772179
• PubChem ID: 165508859
• Update Time: 2025-06-07

4-chloro-2-(4-methyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(4-methyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde
• 2166780-86-3
• EN300-1293284

• Inchi： 1S/C8H6ClN3OS/c1-5-2-12(4-10-5)8-11-7(9)6(3-13)14-8/h2-4H,1H3
• InChI Key： ONTXQEAJOUNKLE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)N1C=NC(C)=C1

Computed Properties

• Exact Mass: 226.9920107g/mol
• Monoisotopic Mass: 226.9920107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76Ų

Additional information on 4-chloro-2-(4-methyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde

Introduction to 4-Chloro-2-(4-Methyl-1H-Imidazol-1-yl)-1,3-Thiazole-5-Carbaldehyde (CAS No. 2166780-86-3)

4-Chloro-2-(4-methyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde (CAS No. 2166780-86-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of 4-chloro-2-(4-methyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde is composed of a thiazole ring substituted with a chloro group and a 4-methylimidazole moiety. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The thiazole ring, known for its aromaticity and stability, contributes to the compound's overall rigidity and electronic configuration. The chloro substituent adds polarity and influences the molecule's reactivity and solubility characteristics. The 4-methylimidazole moiety, on the other hand, introduces additional hydrogen bonding capabilities and enhances the compound's interaction with biological targets.

In terms of synthesis, 4-chloro-2-(4-methyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde can be prepared through various routes. One common method involves the condensation of 2-chloroacetyl chloride with 4-methylimidazole followed by cyclization to form the thiazole ring. Another approach involves the reaction of 2-chloroacetyl chloride with 4-methylimidazole in the presence of a base, followed by oxidation to introduce the aldehyde functionality. These synthetic strategies have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

The biological activities of 4-chloro-2-(4-methyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde have been extensively studied in recent years. Research has shown that this compound exhibits potent antifungal and antibacterial properties. For instance, studies have demonstrated its efficacy against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of cell wall integrity and inhibition of essential metabolic pathways in these microorganisms.

In addition to its antimicrobial activities, 4-chloro-2-(4-methyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde has also shown promise as an anticancer agent. Preclinical studies have indicated that it can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to target specific signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activation of Akt/mTOR signaling, which is frequently dysregulated in various types of cancer.

The potential applications of 4-chloro-2-(4-methyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde extend beyond its direct therapeutic uses. It serves as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For instance, it can be used as a starting material for the preparation of prodrugs designed to improve pharmacokinetic properties or reduce side effects. Additionally, its structural features make it an attractive candidate for high-throughput screening campaigns aimed at identifying novel drug leads.

In conclusion, 4-chloro-2-(4-methyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde (CAS No. 2166780-86-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities that make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new applications and therapeutic uses will be discovered, further highlighting the importance of this compound in the field.